Boc-N-methyl-D-alanine
Overview
Description
Boc-N-methyl-D-alanine, also known as Boc-N-Me-D-Ala-OH or N-Boc-N-methyl-D-alanine, is a compound with the molecular formula C9H17NO4 and a molecular weight of 203.24 . It is used in various chemical and biological applications.
Synthesis Analysis
The synthesis of N-methylated polypeptides, including Boc-N-methyl-D-alanine, has been studied extensively. The ring-opening polymerization (ROP) of N-carboxy anhydrides (NCAs) is a common method used for the synthesis of N-methylated polypeptides . The synthesis of α-substituted and N-methylated NCAs (αNNCAs) of several amino acids has been investigated, and the polymerization conditions and the limitations caused by the enhanced steric demand of the amino acid NCA monomers and their N-methylated derivatives have been studied .
Molecular Structure Analysis
The molecular structure of Boc-N-methyl-D-alanine can be represented by the IUPAC name (2R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid . The InChI representation of the molecule is InChI=1S/C9H17NO4/c1-6(7(11)12)10(5)8(13)14-9(2,3)4/h6H,1-5H3,(H,11,12)/t6-/m1/s1 . The canonical SMILES representation is CC(C(=O)O)N©C(=O)OC©©C, and the isomeric SMILES representation is CC@HO)N©C(=O)OC©©C .
Chemical Reactions Analysis
The Boc protection of amines, including Boc-N-methyl-D-alanine, is a significant process in organic synthesis. The Boc protection of amines can be achieved in catalyst and solvent-free media under mild reaction conditions . The products of this reaction can be confirmed by 1H, 13C NMR, and IR spectroscopy .
Physical And Chemical Properties Analysis
Boc-N-methyl-D-alanine is a compound with a molecular weight of 203.24 g/mol . Its XLogP3-AA value, which is a measure of its lipophilicity, is 1.1 .
Scientific Research Applications
Peptide Synthesis
Boc-N-methyl-D-alanine: is used in peptide synthesis as a protected form of amino acids. This allows for the selective deprotection and coupling of amino acids during the synthesis process .
N-Propargylalanine Preparation
It can be used in the preparation of N-propargylalanine , which is a key precursor for generating N-(3-aryl)propylated alanine residues .
Boc Deprotection
A method for N-Boc deprotection has been described using a choline chloride/p-toluenesulfonic acid deep eutectic solvent (DES), which acts as both a reaction medium and catalyst .
Chemoselective Protection
An efficient procedure for chemoselective mono-N-Boc protection of various structurally diverse amines, amino acids, and peptides has been reported .
Safety and Hazards
When handling Boc-N-methyl-D-alanine, it is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Personal protective equipment should be used, including chemical impermeable gloves. Adequate ventilation should be ensured, and all sources of ignition should be removed. Personnel should be evacuated to safe areas, and people should be kept away from and upwind of any spill or leak .
Future Directions
Mechanism of Action
Target of Action
Boc-N-methyl-D-alanine, also known as Boc-N-Me-D-Ala-OH, is primarily used in the field of peptide synthesis . Its primary targets are the amino groups in peptides and proteins . The compound acts as a protective group for these amino groups during peptide synthesis, preventing unwanted side reactions .
Mode of Action
Boc-N-Me-D-Ala-OH interacts with its targets (amino groups) through a process known as Boc protection . This involves the formation of a carbamate linkage between the amino group of the peptide or protein and the Boc group of the Boc-N-Me-D-Ala-OH . This reaction is typically catalyzed by a base and results in the formation of a Boc-protected amine .
Biochemical Pathways
The primary biochemical pathway affected by Boc-N-Me-D-Ala-OH is peptide synthesis . By protecting the amino groups in peptides and proteins, Boc-N-Me-D-Ala-OH allows for the selective addition of other amino acids to the peptide chain . This enables the synthesis of complex peptides without unwanted side reactions .
Pharmacokinetics
Like other boc-protected amino acids, it is likely to have good stability under basic and nucleophilic conditions .
Result of Action
The result of Boc-N-Me-D-Ala-OH’s action is the formation of Boc-protected amines . These protected amines can then undergo further reactions in peptide synthesis without interference from the amino group . This allows for the precise and controlled synthesis of complex peptides .
Action Environment
The action of Boc-N-Me-D-Ala-OH is influenced by several environmental factors. For example, the Boc protection reaction is typically carried out under basic conditions . Additionally, the compound is stable under a wide range of conditions, including basic and nucleophilic environments . It can be removed under acidic conditions, allowing for the selective deprotection of the amino group .
properties
IUPAC Name |
(2R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-6(7(11)12)10(5)8(13)14-9(2,3)4/h6H,1-5H3,(H,11,12)/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLHQXRIIQSTJCQ-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N(C)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)N(C)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60583400 |
Source
|
| Record name | N-(tert-Butoxycarbonyl)-N-methyl-D-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60583400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-N-methyl-D-alanine | |
CAS RN |
19914-38-6 |
Source
|
| Record name | N-(tert-Butoxycarbonyl)-N-methyl-D-alanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60583400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2R)-2-[(tert-Butoxycarbonyl)methylamino]propionic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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